Cas no 922897-65-2 (N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide)

• Product Name: N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide
• CAS No: 922897-65-2
• MF: C₁₈H₁₆ClNO₃S₂
• MW: 393.907541275024
• CID: 5497247
• Update Time: 2025-06-09

N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzothiophen-5-yl)-4-(4-chlorophenyl)sulfonylbutanamide
• N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide

• Inchi： 1S/C18H16ClNO3S2/c19-14-3-6-16(7-4-14)25(22,23)11-1-2-18(21)20-15-5-8-17-13(12-15)9-10-24-17/h3-10,12H,1-2,11H2,(H,20,21)
• InChI Key： BHRFUBXLLAVJMA-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)SC=C2)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide

Recent Advances in the Study of N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide (CAS: 922897-65-2)

The compound N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide (CAS: 922897-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiophene and chlorobenzenesulfonyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the most notable findings in recent research is the compound's interaction with specific protein targets involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the COX-2 active site, providing valuable insights for structure-based drug design.

Further investigations have explored the compound's potential in oncology. Preclinical studies conducted in 2024 have shown that N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide can induce apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins. These findings were corroborated by in vivo experiments, where the compound demonstrated significant tumor growth inhibition in xenograft models without causing severe toxicity. Researchers are now optimizing the compound's pharmacokinetic profile to enhance its bioavailability and therapeutic index.

In addition to its therapeutic potential, recent work has also focused on the synthetic routes and scalability of N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide. A 2024 publication in Organic Process Research & Development outlined an improved synthetic methodology that increases yield and reduces the use of hazardous reagents. This advancement is critical for the compound's transition from laboratory-scale research to potential industrial production.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and comprehensive toxicological studies. The scientific community anticipates that N-(1-benzothiophen-5-yl)-4-(4-chlorobenzenesulfonyl)butanamide could serve as a valuable tool compound for understanding disease mechanisms and as a starting point for the development of novel therapeutics.